Cas no 626207-13-4 (1-(4-Isobutyl-benzenesulfonyl)-piperazine)

• Product Name: 1-(4-Isobutyl-benzenesulfonyl)-piperazine
• CAS No: 626207-13-4
• MF: C₁₄H₂₂N₂O₂S
• MW: 282.401682376862
• MDL: MFCD03449362
• CID: 2128422
• PubChem ID: 1078364
• Update Time: 2025-10-24

1-(4-Isobutyl-benzenesulfonyl)-piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Isobutyl-benzenesulfonyl)-piperazine
• SR-01000547625-1
• CS-0314647
• H21952
• DB-362865
• 1-{[4-(2-methylpropyl)phenyl]sulfonyl}piperazine
• SR-01000547625
• 1-[(4-isobutylphenyl)sulfonyl]piperazine
• SCHEMBL16026487
• BBL017675
• MFCD03449362
• ALBB-002093
• 1-[4-(2-methylpropyl)benzenesulfonyl]piperazine
• 626207-13-4
• 1-((4-Isobutylphenyl)sulfonyl)piperazine
• AKOS000579546
• VS-06389
• STK470293
• 1-[4-(2-methylpropyl)phenyl]sulfonylpiperazine

• MDL： MFCD03449362
• Inchi： 1S/C14H22N2O2S/c1-12(2)11-13-3-5-14(6-4-13)19(17,18)16-9-7-15-8-10-16/h3-6,12,15H,7-11H2,1-2H3
• InChI Key： KZJIVGLNMLOAEG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)CC(C)C)(N1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 282.14019912Da
• Monoisotopic Mass: 282.14019912Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 57.8Ų

1-(4-Isobutyl-benzenesulfonyl)-piperazine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(4-Isobutyl-benzenesulfonyl)-piperazine

1-(4-Isobutyl-benzenesulfonyl)-piperazine: A Comprehensive Overview

The compound 1-(4-Isobutyl-benzenesulfonyl)-piperazine, with CAS No. 626207-13-4, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a piperazine ring with a sulfonyl group attached to a 4-isobutylbenzene moiety. The piperazine ring, a six-membered ring containing two nitrogen atoms, is a versatile scaffold widely used in drug design due to its ability to form hydrogen bonds and its potential for bioisosteric replacements. The sulfonyl group, on the other hand, introduces electron-withdrawing effects, enhancing the molecule's reactivity and stability.

Recent studies have highlighted the importance of benzenesulfonyl derivatives in various chemical reactions, particularly in the synthesis of bioactive compounds. The 4-isobutyl substitution on the benzene ring adds steric bulk, which can influence the molecule's pharmacokinetic properties, such as absorption and metabolism. This makes 1-(4-Isobutyl-benzenesulfonyl)-piperazine an attractive candidate for exploring structure-activity relationships (SAR) in drug discovery.

The synthesis of this compound typically involves a two-step process: first, the preparation of the benzenesulfonyl chloride derivative, followed by nucleophilic substitution with piperazine. This method ensures high yield and purity, making it suitable for large-scale production. Researchers have also explored alternative synthetic routes, including microwave-assisted synthesis and catalytic methods, to optimize reaction conditions and reduce environmental impact.

In terms of applications, 1-(4-Isobutyl-benzenesulfonyl)-piperazine has shown promise in the development of inhibitors for various enzymes and receptors. For instance, recent studies have demonstrated its potential as a kinase inhibitor, targeting key enzymes involved in cancer cell proliferation. The molecule's ability to modulate cellular signaling pathways makes it a valuable tool in anti-cancer drug development.

Beyond its pharmacological applications, this compound has also been investigated for its role in materials science. The piperazine moiety can act as a building block for constructing supramolecular assemblies, such as metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

The structural versatility of 1-(4-Isobutyl-benzenesulfonyl)-piperazine has led to its use as an intermediate in the synthesis of more complex molecules. For example, researchers have employed this compound as a starting material for synthesizing macrocyclic compounds with potential applications in drug delivery systems. Its ability to form stable macrocycles underscores its importance in supramolecular chemistry.

In conclusion, CAS No. 626207-13-4, or 1-(4-Isobutyl-benzenesulfonyl)-piperazine, is a multifaceted compound with significant implications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthetic methods and application studies, positions it as a key player in both academic research and industrial development.